Cas no 2228359-37-1 (methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228359-37-1
• MF: C₁₂H₁₅FO₄
• MW: 242.243507623672
• CID: 5963562
• PubChem ID: 165669171
• Update Time: 2025-05-24

methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• 2228359-37-1
• EN300-1822043

• Inchi： 1S/C12H15FO4/c1-12(2,10(15)11(16)17-3)8-5-4-7(14)6-9(8)13/h4-6,10,14-15H,1-3H3
• InChI Key： OHHVBWJUZCEBQV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)C(C(=O)OC)O)O

Computed Properties

• Exact Mass: 242.09543712g/mol
• Monoisotopic Mass: 242.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate

Introduction to Methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate (CAS No: 2228359-37-1)

Methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate, with the CAS number 2228359-37-1, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly the presence of both fluoro and hydroxy substituents on the aromatic ring, contribute to its distinct chemical properties and potential therapeutic applications.

The methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate molecule is characterized by a butanoate backbone with hydroxyl groups at the second and third positions, and a fluoro-substituted phenyl group at the third position. This arrangement imparts a high degree of molecular complexity, which can influence its interactions with biological targets. The presence of both hydroxyl and fluoro groups makes this compound particularly interesting for researchers exploring structure-activity relationships (SAR) in drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro-substituted aromatic rings. The fluoro atom is known to modulate the electronic properties of molecules, thereby affecting their binding affinity and metabolic stability. This has led to the exploration of fluoroaromatic compounds in various therapeutic areas, including oncology, infectious diseases, and inflammation. The compound in question, methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate, represents an excellent example of such a molecule.

The synthesis of methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the preparation of the fluoro-substituted phenyl moiety, followed by its coupling with a suitable butanoate derivative. The hydroxyl groups are introduced at appropriate stages to achieve the desired molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The biological activity of methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate has been evaluated in several preclinical studies. These studies have revealed promising results in terms of its potential as an anti-inflammatory agent. The combination of hydroxyl and fluoro substituents appears to enhance its ability to interact with target enzymes and receptors involved in inflammatory pathways. Specifically, preliminary data suggest that this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators.

In addition to its anti-inflammatory potential, methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate has also shown interesting properties as an antioxidant agent. Oxidative stress is a common feature in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The hydroxyl groups in this molecule are known to participate in redox reactions, making it capable of neutralizing reactive oxygen species (ROS). This antioxidant activity could contribute to its therapeutic benefits by protecting cells from oxidative damage.

The pharmacokinetic profile of methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate is another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies indicate that this compound exhibits moderate bioavailability and a reasonable half-life upon oral administration. These characteristics make it a promising candidate for further development into an oral therapeutic agent.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by computational modeling and experimental data. In the case of methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate, computational studies have been used to predict how different substituents affect its binding affinity to biological targets. These simulations have helped researchers identify key structural features that can be modified to enhance potency and selectivity. Such insights are invaluable for designing next-generation compounds with improved therapeutic profiles.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and molecular modeling techniques have revolutionized the way new drugs are designed by allowing researchers to predict molecular interactions with high accuracy. In the context of methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate, computational studies have provided valuable insights into how changes in its structure can influence its biological activity. This has accelerated the drug discovery process by enabling more targeted experimentation.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that all synthetic processes are conducted safely and responsibly is crucial for protecting both researchers and the environment. The synthesis of methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate adheres to stringent safety protocols to minimize risks associated with handling potentially hazardous reagents. Additionally, efforts are made to optimize synthetic routes for sustainability by reducing waste generation and energy consumption.

The future prospects for methyl 3-(2-fluoro-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate are promising given its unique structural features and demonstrated biological activities. Further research is needed to fully elucidate its mechanism of action and explore potential therapeutic applications in detail. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating preclinical findings into clinical trials and ultimately bringing this compound to patients who may benefit from it.